N-Ethyl-2-nitroaniline
Cat. No. B157311
M. Wt: 166.18 g/mol
InChI Key: CQIKVOWCSGXCCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[NH:3][c:4]1[c:5]([N+:10]([O-:11])=[O:12])[cH:6][cH:7][cH:8][cH:9]1.[CH3:13][CH2:14][O:15][C:16]([CH3:17])=[O:18]>>[CH2:1]([CH3:2])[NH:3][c:4]1[c:5]([NH2:10])[cH:6][cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
CCNc1ccccc1[N+](=O)[O-]
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CCOC(C)=O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCNc1ccccc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
